6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde

• IUPAC Name: 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde
• InChI: InChI=1S/C7H8N2O2/c10-4-6-3-7-5-11-2-1-9(7)8-6/h3-4H,1-2,5H2
• InChI Key: JMXYGLLJMYSQRD-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=CC(=NN21)C=O
• Molecular Formula: C7H8N2O2
• DSSTOX Substance ID: DTXSID60474344
• Molecular Weight: 152.15 g/mol
• CAS RN: 623565-59-3

Description

6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various biochemical and physiological studies.

Scientific Research Applications

Synthesis and Derivative Formation

Synthetic Methodologies : The compound 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde has been involved in various synthetic procedures for the creation of novel derivatives. A notable method includes a three-step procedure for synthesizing novel derivatives of 6,7-dihydro-1H,4H-pyrazolo[3,4-d][1,3]oxazine in good to excellent yields. This process involves the treatment of pyrazolamines with aqueous formaldehyde in the presence of acetic acid, proceeding through an intramolecular etherification process by dehydration of a 1,5-diol intermediate formed in the reaction, promoted by acid media (Abonía et al., 2010). Furthermore, regiocontrolled synthesis of 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazines from commercially available pyrazoles has been achieved in 3–4 steps, optimizing a protected hydroxyethyl group on N1 for the regiocontrolled construction of pyrazole-5-aldehydes in high yields. Subsequent deprotection and reduction generated fused heterocyclic scaffolds bearing multiple substitution patterns, highlighting the intermediate pyrazole lactols as versatile synthetic building blocks (Lindsay-Scott & Rivlin-Derrick, 2019).

Applications in Material Science

Photophysical Properties : Heterocyclic compounds derived from 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde have been explored for their photophysical properties. For instance, studies on novel pyrazolo[3,4-h][1,6]naphthyridines, synthesized from heterocyclic orthoaminoaldehyde, revealed that the absorption and emission of these compounds depend on the substituents present on the benzene ring in the newly annulated pyridine ring. This study highlights the potential application of these compounds in the field of fluorescence and materials science, where the specific solute-solvent interaction and electron donor-acceptor substituents play a crucial role (Patil et al., 2010).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-ylmethanol (1.08 g, 7.0 mmol) in 1,2-dichloroethane (30 ml) was added 5.4 g of activated manganese dioxide at room temperature with stirring. The mixture was heated to 60° C. for 1 hr and then stirred at room temperature for 16 hr. The final mixture was filtered through a column of silica gel topped with celite. The filter pad was eluted with methylene chloride, followed by ethyl acetate. The ethyl acetate eluent was evaporated and the residue triturated with to give 0.81 g of a white solid; mp 91° C.; MS (ESI) m/z 153.2 (M+H).